Cas no 1142208-05-6 (4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142208-05-6
• MF: C₈H₉N₅S
• MW: 207.255558729172
• CID: 3159632
• PubChem ID: 25220349
• Update Time: 2025-07-20

4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol
• SB73586
• 4-amino-6-(pyridin-3-yl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 1142208-05-6
• AKOS005214430
• STK505351

• MDL： MFCD12027942
• Inchi： 1S/C8H9N5S/c9-7-11-6(12-8(14)13-7)5-2-1-3-10-4-5/h1-4,6H,(H4,9,11,12,13,14)
• InChI Key： MOHLOEHAHAFQKM-UHFFFAOYSA-N
• SMILES： S=C1NC(N)=NC(C2C=NC=CC=2)N1

Computed Properties

• Exact Mass: 207.05786648Da
• Monoisotopic Mass: 207.05786648Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol

Comprehensive Analysis of 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142208-05-6)

The compound 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol (CAS No. 1142208-05-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This 1,3,5-triazine derivative, featuring a pyridin-3-yl substituent and a thiol functional group, exhibits potential applications in drug discovery and material science. Its molecular framework combines the rigidity of the triazine core with the versatility of the pyridine ring, making it a promising candidate for further exploration.

In recent years, the scientific community has shown growing interest in 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol due to its potential as a building block for small-molecule inhibitors. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics. The presence of both amino and thiol groups in its structure allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

The synthesis of 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol typically involves multi-step reactions, starting from readily available precursors like 3-cyanopyridine and thiourea. Advanced techniques such as microwave-assisted synthesis and catalytic cyclization have been employed to improve yield and purity. Analytical characterization, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirms the compound's structural integrity and provides insights into its molecular interactions.

One of the most searched questions related to this compound is: "What are the potential applications of 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol in drug discovery?" Current studies suggest its utility in designing kinase inhibitors and antimicrobial agents. The triazine-thiol moiety is known to chelate metal ions, which could be exploited in developing anticancer drugs targeting metalloenzymes. Additionally, its hydrogen-bonding capabilities make it a valuable scaffold for molecular recognition in medicinal chemistry.

Another trending topic is the environmental impact of heterocyclic compounds like 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol. Researchers are investigating its biodegradability and eco-friendly synthesis methods to align with green chemistry principles. Computational studies using molecular docking and QSAR modeling are also being conducted to predict its behavior in biological systems, reducing the need for extensive lab testing.

From a commercial perspective, 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol is available in limited quantities due to its niche applications. Suppliers often highlight its high purity (>98%) and provide detailed technical data sheets to meet regulatory requirements. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it suitable for long-term research projects.

Future directions for this compound include exploring its role in covalent drug design, where the thiol group could form irreversible bonds with target proteins. Its potential in photodynamic therapy and fluorescence labeling is another area of active investigation. As the demand for multifunctional heterocycles grows, 4-Amino-6-pyridin-3-yl-1,6-dihydro-1,3,5-triazine-2-thiol is poised to become a key player in cutting-edge scientific research.